Cas no 89854-97-7 (3-Methoxy-cyclohexylamine hydrochloride)

• Product Name: 3-Methoxy-cyclohexylamine hydrochloride
• CAS No: 89854-97-7
• MF: C₇H₁₆ClNO
• MW: 165.661041259766
• MDL: MFCD26954736
• CID: 729945
• Update Time: 2025-05-20

3-Methoxy-cyclohexylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine,3-methoxy-, hydrochloride (1:1)
• 3-methoxycyclohexan-1-amine,hydrochloride
• 3-Methoxy-cyclohexylamine hydrochloride
• Cyclohexylamine, 3-methoxy-, hydrochloride (7CI)
• 3-Methoxycyclohexanamine hydrochloride
• NSC 25099

• MDL： MFCD26954736
• Inchi： 1S/C7H15NO.ClH/c1-9-7-4-2-3-6(8)5-7;/h6-7H,2-5,8H2,1H3;1H
• InChI Key： VUHNATIEYBXEGU-UHFFFAOYSA-N
• SMILES： Cl.O(C1CC(N)CCC1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on 3-Methoxy-cyclohexylamine hydrochloride

3-Methoxy-cyclohexylamine Hydrochloride (CAS No. 89854-97-7): A Comprehensive Overview

3-Methoxy-cyclohexylamine hydrochloride (CAS No. 89854-97-7) is a specialized organic compound widely utilized in pharmaceutical research, agrochemical development, and material science. This white crystalline powder is known for its unique structural properties, making it a valuable intermediate in synthetic chemistry. The compound features a cyclohexylamine backbone substituted with a methoxy group at the 3-position, further stabilized as a hydrochloride salt for enhanced solubility and handling.

In recent years, the demand for 3-Methoxy-cyclohexylamine HCl has surged due to its role in developing novel bioactive molecules. Researchers particularly value its balanced lipophilicity and hydrogen-bonding capacity, which are critical for drug design. The compound's methoxy-cyclohexylamine structure serves as a versatile building block in creating compounds with potential applications in central nervous system (CNS) therapeutics and pain management formulations.

The synthesis of 89854-97-7 typically involves the selective reduction of corresponding nitro compounds or reductive amination of appropriate cyclohexanone derivatives. Advanced purification techniques ensure high purity levels (>98%), meeting the stringent requirements of pharmaceutical applications. Analytical characterization by HPLC, NMR, and mass spectrometry confirms the compound's structural integrity and batch-to-batch consistency.

From a commercial perspective, 3-Methoxy-cyclohexylamine hydrochloride has gained attention in the fine chemicals market. Current industry trends show growing interest in chiral variants of this compound, as enantiopure forms often demonstrate improved biological activity. Manufacturers are responding by developing efficient asymmetric synthesis routes to meet this specialized demand.

Environmental and safety considerations for handling 3-Methoxy-cyclohexylamine HCl follow standard laboratory protocols. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are recommended during material transfer. Storage in cool, dry conditions maintains product stability over extended periods.

The compound's physicochemical properties contribute to its broad utility. With a molecular weight of 179.66 g/mol and good water solubility, 89854-97-7 facilitates various reaction conditions. The hydrochloride salt form offers advantages in crystallization and purification processes compared to the free base alternative.

In pharmaceutical applications, researchers are exploring 3-Methoxy-cyclohexylamine derivatives as potential modulators of neurotransmitter systems. Recent patent literature reveals innovative uses in developing next-generation antidepressants and cognitive enhancers. The compound's structural flexibility allows for diverse molecular modifications while maintaining favorable pharmacokinetic profiles.

Material scientists have identified 3-Methoxy-cyclohexylamine hydrochloride as a promising precursor for functional polymers. Its incorporation into polymer backbones can impart unique thermal and mechanical properties, with potential applications in specialty coatings and advanced composites. This expanding application area represents a significant growth opportunity for chemical suppliers.

Quality control standards for 89854-97-7 continue to evolve with advancing analytical technologies. Modern laboratories employ UPLC-MS methods for impurity profiling, ensuring compliance with increasingly stringent regulatory requirements. Batch documentation typically includes comprehensive certificates of analysis detailing residual solvents, heavy metal content, and related substances.

The global market for 3-Methoxy-cyclohexylamine HCl reflects broader trends in fine chemical demand. Asia-Pacific regions show particularly strong growth, driven by expanding pharmaceutical R&D capabilities. European and North American markets maintain steady demand, with emphasis on high-purity grades for clinical research applications.

Future research directions for 3-Methoxy-cyclohexylamine derivatives include exploration of their potential in green chemistry applications. The compound's structural features may facilitate catalytic processes in sustainable chemical synthesis. Additionally, investigations into its use as a ligand in transition metal catalysis could unlock new synthetic methodologies.

For researchers sourcing 89854-97-7, vendor selection criteria should emphasize technical support capabilities and regulatory documentation. Leading suppliers now provide detailed technical dossiers including stability data, solubility profiles, and compatibility studies with common reagents and solvents.

In analytical applications, 3-Methoxy-cyclohexylamine hydrochloride serves as a valuable reference standard for method development. Its well-characterized properties make it ideal for calibrating instrumentation and validating analytical protocols in quality control laboratories serving the pharmaceutical industry.

The compound's stability profile allows for flexible storage and shipping conditions, contributing to its popularity as a research chemical. Accelerated stability studies indicate excellent retention of purity under recommended storage conditions, supporting its use in long-term research projects.

As the chemical industry moves toward more sustainable practices, manufacturers of 3-Methoxy-cyclohexylamine HCl are evaluating greener synthesis routes. Recent advances in biocatalysis and flow chemistry show promise for reducing the environmental footprint of production while maintaining product quality and yield.

Academic interest in 89854-97-7 continues to grow, with increasing publications exploring its synthetic utility. The compound's versatility as a chiral building block makes it particularly valuable for methodology development in organic synthesis, supporting innovation across multiple chemistry subdisciplines.

For formulation scientists, the hydrochloride salt form of 3-Methoxy-cyclohexylamine offers distinct advantages in dosage form development. Its consistent physicochemical behavior supports reproducible manufacturing processes, while its stability profile facilitates extended product shelf life in final formulations.

The regulatory landscape for 3-Methoxy-cyclohexylamine hydrochloride remains favorable for research applications. While not currently classified as a controlled substance in major markets, researchers should monitor evolving regulations, particularly concerning novel psychoactive substance legislation in various jurisdictions.

Looking ahead, the scientific community anticipates expanded applications for 89854-97-7 in emerging fields such as chemical biology and materials science. The compound's structural features position it as a valuable tool for interdisciplinary research at the chemistry-biology interface.